Cas no 51748-01-7 (4-Chloro-3-hydroxybenzonitrile)

• Product Name: 4-Chloro-3-hydroxybenzonitrile
• CAS No: 51748-01-7
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD16999195
• CID: 1023220
• PubChem ID: 18439980
• Update Time: 2025-04-20

4-Chloro-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-hydroxybenzonitrile
• Benzonitrile, 4-chloro-3-hydroxy-
• SCHEMBL3759580
• Benzonitrile, 4-chloro-3-hydroxy-
• C75425
• AKOS022178219
• DA-39641
• BCA74801
• MB25577
• MFCD16999195
• 2-CHLORO-5-CYANOPHENOL
• KRDRCVJCTNBELJ-UHFFFAOYSA-N
• DS-8306
• SY115182
• 51748-01-7

• MDL： MFCD16999195
• Inchi： 1S/C7H4ClNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
• InChI Key： KRDRCVJCTNBELJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1O

Computed Properties

• Exact Mass: 152.9981414g/mol
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 254.0±25.0 ºC (760 Torr),
• Flash Point: 107.4±23.2 ºC,
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles